1-(3-Furylmethyl)piperazine dihydrochloride
Overview
Description
1-(3-Furylmethyl)piperazine dihydrochloride is a complex structure that exhibits a high level of perplexity. It is a versatile material used in scientific research. The compound has a molecular formula of C9H16Cl2N2O and an average mass of 239.142 Da .
Synthesis Analysis
The synthesis of piperazine derivatives, such as this compound, has been a focus of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H14N2O.2ClH/c1-6-12-8-9(1)7-11-4-2-10-3-5-11;;/h1,6,8,10H,2-5,7H2;2*1H . This code provides a detailed description of the molecule’s structure.Physical and Chemical Properties Analysis
This compound has a molecular weight of 239.14 . It is a solid at room temperature .Scientific Research Applications
Pharmacological Evaluation of Novel Derivatives : A study conducted by Kumar et al. (2017) investigated novel derivatives of 1-(3-Furylmethyl)piperazine, focusing on their antidepressant and antianxiety activities. This research is significant as it explores the potential therapeutic applications of these compounds (Kumar et al., 2017).
Synthesis Techniques : Li Ning-wei (2006) described various synthesis methods for 1-(2,3-dichlorophenyl)piperazine, a pharmaceutical intermediate closely related to 1-(3-Furylmethyl)piperazine dihydrochloride. This research is important for understanding the synthesis process and improving the production of these compounds (Li Ning-wei, 2006).
Chemical Structure and Properties : Research by Betz et al. (2011) on Opipramol dihydrochloride, a piperazine derivative, focuses on its chemical structure and bonding properties. This study provides insights into the structural aspects of piperazine compounds, which could be relevant for this compound (Betz et al., 2011).
Application in Dopamine Uptake Inhibition : Ironside et al. (2002) explored the synthesis of GBR-12909, a dopamine uptake inhibitor, which involves the use of a piperazine dihydrochloride salt. This highlights the application of piperazine derivatives in neuropharmacology (Ironside et al., 2002).
Antimicrobial Applications : Patil et al. (2021) synthesized new piperazine derivatives and evaluated their antimicrobial activity. This research underscores the potential use of piperazine compounds, including this compound, in developing new antimicrobial agents (Patil et al., 2021).
Synthesis and Characterization for Antihypertensive Agents : A study by Marvanová et al. (2016) on the synthesis and characterization of new piperazine derivatives for potential use as antihypertensive agents is another example of the diverse applications of piperazine compounds in medicinal chemistry (Marvanová et al., 2016).
Properties
IUPAC Name |
1-(furan-3-ylmethyl)piperazine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O.2ClH/c1-6-12-8-9(1)7-11-4-2-10-3-5-11;;/h1,6,8,10H,2-5,7H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOWMZSNDJWKPJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=COC=C2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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